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Compound of Interest

Compound Name: Barium-135

Cat. No.: B089191

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear properties of the stable
isotope Barium-135 (13°Ba). The information is curated for professionals in research, science,
and drug development who may utilize this isotope in their respective fields, such as in nuclear
magnetic resonance (NMR) studies or as a stable tracer.

Core Nuclear Characteristics

Barium-135 is one of the seven naturally occurring isotopes of barium and is notable for its
stability and unique nuclear properties. It has an atomic number (Z) of 56 and a mass number
(A) of 135, with a neutron number (N) of 79.[1] Its natural abundance is approximately 6.592%.

[2](3]

Tabulated Nuclear Data

The fundamental nuclear properties of Barium-135 are summarized in the table below for ease
of reference and comparison.
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Property

Value

Notes

Spin and Parity (I*m7)

3/2+

[1]2]

Atomic Mass

134.9056886 u

[3]

Mass Excess

-87.850512 MeV

[3]

Binding Energy per Nucleon

8.397533 MeV

[3]

Decay Mode

Stable

[2](3]

Natural Abundance

6.592%

[2](3]

Magnetic Dipole Moment (u)

+0.837943 pN

[3]

Electric Quadrupole Moment

Q)

+0.16 barn

[3]

Nuclear Isomer: Barium-135m

Barium-135 has a metastable isomer, Barium-135m (13°™Ba), which is a nuclear state with a

longer-than-usual half-life. This isomer decays to the stable ground state of 13°Ba through an

iIsomeric transition (IT), emitting a gamma-ray photon.[4]

Property

Value

Notes

Excitation Energy

268.218(20) keV

[4]

Half-life (T¥%)

28.7(2) hours

[5]

Spin and Parity (I*m7)

11/2-

[4]

Decay Mode

Isomeric Transition (IT)

[4]

Primary Gamma-ray Energy

268.2 keV

[4]

Decay Scheme of Barium-135m

The decay of the metastable state 13°™Ba to the stable ground state 13°Ba is a critical aspect of

its nuclear characterization. This process involves the release of energy in the form of gamma
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Decay of the nuclear isomer 13°™Ba to the stable 13°Ba ground state.

Experimental Protocols for Property Determination

The nuclear properties of Barium-135 have been determined through various sophisticated
experimental techniques. Below are detailed methodologies for two key experimental
approaches.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the nuclear magnetic dipole
moment of isotopes like 13°Ba.[6]

Objective: To measure the nuclear magnetic resonance frequency of 13°Ba and determine its
magnetic dipole moment.

Methodology:

e Sample Preparation: A solution of a barium salt, such as Barium Chloride (BaClz), enriched
in 13°Ba is prepared in a suitable solvent, typically heavy water (D20). The concentration is
optimized to obtain a detectable signal.
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 Instrumentation: A high-field NMR spectrometer is employed. The spectrometer consists of a
superconducting magnet to generate a strong, stable magnetic field, a probe to hold the
sample and transmit/receive radiofrequency (RF) pulses, and a console for pulse
programming and data acquisition.

o Experimental Procedure:

[e]

The sample is placed within the NMR probe inside the magnet.
o A series of RF pulses are applied to the sample to excite the 13°Ba nuclei.

o The free induction decay (FID) signal, which is the time-domain response of the nuclei
returning to equilibrium, is recorded.

o The FID is Fourier transformed to obtain the frequency-domain NMR spectrum.

o The resonance frequency of 13°Ba is precisely measured relative to a known reference
standard.

o Data Analysis: The magnetic dipole moment (p) is calculated from the measured resonance
frequency (v) and the applied magnetic field strength (Bo) using the Larmor equation: v =
(y/2m)Bo, where y is the gyromagnetic ratio, which is directly proportional to the magnetic
moment.

Workflow for NMR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Nuclear
Properties of Barium-135]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089191#what-are-the-nuclear-properties-of-barium-

135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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